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Compound of Interest

Compound Name: R: CL

Cat. No.: B1178298

Note: The term "R: CL" is a general chemical classification. This guide will focus on
Dichloromethane (DCM), also known as methylene chloride, a widely used chlorinated solvent,
to provide specific and actionable safety protocols. Dichloromethane is a volatile, colorless
liquid with a chloroform-like odor that poses significant health risks, including skin and eye
irritation, central nervous system effects, and is a suspected carcinogen.[1][2][3] Strict
adherence to safety protocols is mandatory to minimize exposure.

Personal Protective Equipment (PPE) Specifications

Due to its high volatility and ability to penetrate many standard glove materials, selecting the
correct PPE for Dichloromethane is critical.[2] All work with open containers of DCM must be
conducted in a certified chemical fume hood.[2][4] The following table summarizes the required
PPE for various tasks.
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PPE Category

Task: Small-
Scale Use
(<300 mL)

Task: Large-
Scale Use /
Splash Risk

Material/Specif
ication

Breakthrough
Time |/ Notes

Hand Protection

Double gloving

Silver Shield® or

similar laminate

Primary Glove:
Polyvinyl Alcohol
(PVA), Laminate

>8 hours of

protection is

required gloves as the (e.g., Silver ideal for laminate
primary layer Shield®/4H®), or  gloves.[5]
Viton®
Nitrile gloves

alone offer less
than 1 minute of

protection and

Secondary should never be
(Outer) Glove: used as the
Nitrile or primary barrier.
Neoprene [2] Change outer
gloves
immediately if
contaminated.[2]
[6]
Chemical safety
Eye/Face o
) glasses with side
Protection

shields

Chemical splash
goggles and a

full-face shield

ANSI| Z87.1

compliant

Required for all
handling. A face
shield is added
when there is a
significant risk of
splashing.[2][5]

Body Protection

Buttoned lab

coat

Chemically
resistant apron

over a lab coat

100% cotton lab
coat; Silver
Shield® apron
and sleeves

Aprons and
sleeves are
necessary when
working with
larger volumes (=
300 mL) or when
a splash hazard

is present.[2]
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Closed-toe Closed-toe

Leather or

Footwear must

Footwear solvent-resistant cover the entire
material foot.[7]
Required if
o Air-purifying airborne
) Required if ) i )
Not typically ) ] respirator with concentrations
o engineering ]
) required if work organic vapor exceed OSHA's
Respiratory _ , controls are _ o
is performed in a cartridges or a Permissible

Protection

N insufficient or
certified fume ]
during a large

supplied-air
respirator
(SCBA)

Exposure Limit
(PEL) of 25 ppm
over an 8-hour

average.[1][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety.

Operational Plan: Step-by-Step Handling

e Preparation:

[¢]

beginning work.[4]

[¢]

o

[e]

e Handling and Use:

Read and fully understand the Safety Data Sheet (SDS) for Dichloromethane before

Designate a specific area within a certified chemical fume hood for DCM work.[2]
Ensure an emergency eyewash station and safety shower are accessible.[4]

Assemble all necessary equipment and PPE before handling the chemical.

o Transport DCM in a sealed, properly labeled, shatter-resistant secondary container.[2]

o Don the appropriate PPE as specified in the table above.
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o Perform all manipulations, including dispensing and transferring, inside the fume hood to
minimize inhalation exposure.[2]

o Keep containers of DCM tightly closed when not in use.[7][9]

o Post-Handling:

o Wipe down the designated work area with a suitable solvent like ethanol, followed by soap
and water.[2]

o Remove PPE carefully to avoid self-contamination. Remove gloves first, followed by the
lab coat, and finally eye protection.

o Wash hands thoroughly with soap and water after removing PPE.[9]

Disposal Plan: Waste Management

e Liquid Waste:

o Collect all Dichloromethane-containing liquid waste in a designated, clearly labeled, and
sealed hazardous waste container.

o Do not mix DCM with other chemical waste streams unless specifically instructed to do so
by your institution's environmental health and safety (EHS) office.

o Store the waste container in a cool, well-ventilated area, away from incompatible materials
like strong oxidizers or active metals.[2]

e Solid Waste:

o Any materials contaminated with Dichloromethane, such as used gloves, paper towels,
and pipette tips, are considered hazardous waste.[10]

o Place all contaminated solid waste into a designated, sealed, and clearly labeled solid
hazardous waste container.[11]

o Never dispose of contaminated solid waste in the regular trash.[11]
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Visual Workflow Guides

The following diagrams illustrate critical decision-making and procedural workflows for handling
Dichloromethane safely.

Start: Handling Dichloromethane

Risk Assessment

/ Adequate Ventilation?
Quantity of DCM? (Certified Fume Hood)

\/ A\ /

No / Spill

<|30p mL >= 300 mL
& Low Splash Risk r High Splash Risk

y PPE Requirements

Enhanced PPE:
- Laminate Gloves (e.g., Silver Shield®)
under Nitrile Gloves
- Splash Goggles + Face Shield
- Chemical Apron

Standard PPE:
- Double Nitrile Gloves
- Safety Glasses
- Lab Coat

Add Respiratory Protection:
(e.g., Organic Vapor Respirator)

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for Dichloromethane handling.
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@with DCM ComD

Waste S¢gregation

Identify Waste Type

Liquid Waste: Solid Waste:
(DCM, solutions) (Gloves, wipes, tips)

Containment & Storage

Pour into '‘Chlorinated
Liquid Waste' container
in fume hood

Place in 'Contaminated
Solid Waste' container

Seal container tightly.

Store in designated satellite
accumulation area.

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Disposal plan for Dichloromethane waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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